2-(3-Carboxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H9FO4/c15-10-4-5-11(14(18)19)12(7-10)8-2-1-3-9(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key: HTSQLVFWLGEHSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H9FO4
• DSSTOX Substance ID: DTXSID40689893
• Molecular Weight: 260.22 g/mol
• CAS RN: 1261960-12-6

Description

2-(3-Carboxyphenyl)-4-fluorobenzoic acid, often referred to as PFBA, is a carboxylic acid commonly used in a variety of scientific research applications. PFBA is synthesized from the reaction of 3-chlorobenzoic acid and 4-fluorobenzene in an acidic medium. The resulting product is a white crystalline solid with a melting point of 154-155 °C and a boiling point of 275 °C. PFBA is an important compound due to its wide range of uses in research, such as in the synthesis of new molecules, as a catalyst, and in the study of biochemical processes.

Scientific Research Applications

PFBA is an important compound due to its wide range of uses in research. It is used in the synthesis of new molecules, as a catalyst, and in the study of biochemical processes. In addition, PFBA is used in the study of the effects of various environmental pollutants on plants and animals. It has also been used in the study of the metabolism of drugs, as well as the synthesis of drugs. PFBA has also been used in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes.

Mechanism of Action

PFBA acts as an inhibitor of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It also acts as an inhibitor of certain enzymes involved in the synthesis of proteins and other molecules. In addition, PFBA has been shown to inhibit the activity of certain enzymes involved in the breakdown of carbohydrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of PFBA are still being studied. It has been shown to have an inhibitory effect on certain enzymes involved in the metabolism of drugs and other compounds. Additionally, PFBA has been shown to have an inhibitory effect on certain enzymes involved in the synthesis of proteins and other molecules. Furthermore, PFBA has been shown to inhibit the activity of certain enzymes involved in the breakdown of carbohydrates.

Advantages and Limitations for Lab Experiments

The advantages of using PFBA in laboratory experiments include its low cost, its relative stability, and its ability to act as an inhibitor of certain enzymes. Additionally, PFBA is relatively non-toxic and has a low boiling point, making it easy to handle and store. The main limitation of PFBA is its low solubility in water, which can make it difficult to use in certain laboratory experiments.

Future Directions

There are several potential future directions for the use of PFBA in scientific research. One potential direction is the use of PFBA in the study of the effects of environmental pollutants on plants and animals. Additionally, PFBA could be used in the study of the metabolism of drugs, as well as the synthesis of drugs. Furthermore, PFBA could be used in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes. Finally, PFBA could be used as a catalyst in the synthesis of new molecules.

Synthesis Methods

PFBA is synthesized from the reaction of 3-chlorobenzoic acid and 4-fluorobenzene in an acidic medium. The reaction is carried out at room temperature and requires the use of a strong acid, such as sulfuric acid, hydrochloric acid, or phosphoric acid. The reaction is then completed by the addition of a base, such as sodium hydroxide, to neutralize the reaction mixture. The resulting product is a white crystalline solid with a melting point of 154-155 °C and a boiling point of 275 °C.